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Compound of Interest

Compound Name: 1-Methoxy-2-propylbenzene

CAS No.: 13629-73-7

Cat. No.: B3047249

Get Quote

To safely manage any chemical, we must first understand the molecular causality behind its

macroscopic hazards. 1-Methoxy-2-propylbenzene is an anisole derivative. The methoxy

group acts as a strong electron-donating group (EDG), highly activating the aromatic ring

toward electrophilic attack.

Operational Causality:

Reactivity Hazard: If this compound is inadvertently mixed with strong oxidizing waste (e.g.,

concentrated nitric or sulfuric acids, perchlorates), it can undergo a rapid, highly exothermic

electrophilic aromatic substitution or oxidative cleavage. This will rapidly over-pressurize a

sealed waste container, leading to a catastrophic rupture.

Environmental & Flammability Hazard: The propyl chain significantly increases the

molecule's lipophilicity (LogP). Consequently, it is virtually insoluble in water. If improperly

flushed down a sink, it will not dilute; instead, it forms a highly mobile, combustible organic

layer on top of the aqueous phase, creating a severe flashback hazard within facility

plumbing [1].
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Table 1: Quantitative Hazard Profile for 1-Methoxy-2-propylbenzene

Property Value / Classification
Operational Implication &
Causality

Chemical Name 1-Methoxy-2-propylbenzene
Target analyte/solvent in

organic synthesis.

CAS Number 13629-73-7
Unique identifier required for

waste manifesting.

Molecular Formula C10H14O
High carbon content dictates

thermal incineration.

Physical State Colorless Liquid

Requires physical spill

containment

berms/absorbents.

Aqueous Solubility Insoluble
Forms phase-separated layers;

strictly prohibit drain disposal.

EPA/RCRA Waste Code D001 (Ignitability)

Must be segregated from

oxidizers and aqueous waste

streams.

Part 2: RCRA-Compliant Disposal Methodology
The disposal of 1-Methoxy-2-propylbenzene must be treated as a self-validating system

where every step visually or physically confirms the safety of the next. The EPA mandates that

such aromatic ethers be disposed of via high-temperature incineration [2].

Protocol 1: Routine Laboratory Disposal Workflow

Waste Segregation: Verify that the primary waste receptacle is designated exclusively for

"Non-Halogenated Flammable Organics." Visually inspect the container log to ensure no

halogenated solvents or acidic/basic aqueous streams have been introduced.

Container Specifications: Use a high-density polyethylene (HDPE) or Teflon-lined safety

carboy. Ensure the container is grounded and bonded during the fluid transfer to prevent
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static discharge from igniting the ether vapors.

Volume Management (The 80% Rule): Never fill the waste container beyond 80% of its total

capacity. The remaining 20% headspace is a critical safety buffer that accommodates vapor

expansion caused by ambient laboratory temperature fluctuations.

Manifesting & Labeling: Affix a hazardous waste label immediately upon the first drop of

waste entering the container. Explicitly write "1-Methoxy-2-propylbenzene" (do not use

abbreviations) and mark the "Flammable" (D001) pictogram.

Vendor Transfer: Once the container reaches the 80% threshold or the 90-day satellite

accumulation limit, transfer it to the facility's central hazardous waste accumulation area. It

must be collected by an EPA-licensed disposal contractor for thermal destruction in an

incinerator equipped with an afterburner and scrubber [2].
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Figure 1: RCRA-compliant lifecycle and disposal pathway for 1-Methoxy-2-propylbenzene
liquid waste.

Part 3: Acute Spill Response & Remediation
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In the event of a spill, the primary objective shifts from containment to vapor suppression.

Aromatic ethers have vapor densities greater than air, meaning vapors will pool in low-lying

areas and travel toward ignition sources [1].

Protocol 2: Acute Spill Response Workflow

Immediate Isolation: Cease all operations. Extinguish all open flames and immediately

disable spark-producing equipment (e.g., hot plates, vacuum pumps, centrifuge motors) in

the immediate vicinity.

Ventilation Assessment: If the spill occurs inside a chemical fume hood, maximize the

exhaust sash to the safe operating line. If the spill is outside a hood, ensure room HVAC is

functioning, but avoid creating cross-drafts that could push vapors into hallways.

Inert Containment: Surround the spill perimeter with an inert, non-combustible absorbent

material such as dry sand, earth, or commercial vermiculite. Causality Check: Never use

combustible absorbents like sawdust or paper towels, as the high surface area combined

with the flammable ether creates a severe fire risk [1].

Absorption & Collection: Work from the outside perimeter inward. Sweep the saturated

absorbent using non-sparking tools (e.g., polypropylene or brass dustpans/brushes) to

prevent frictional sparking.

Secondary Decontamination: Wipe the affected surface with a compatible, volatile solvent

(e.g., a small amount of isopropanol) to dissolve and remove any remaining lipophilic

residues, followed by a standard aqueous detergent wash.

Debris Disposal: Place all saturated absorbents and contaminated PPE into a heavy-duty,

sealable polyethylene bag or rigid container. Label as "Hazardous Spill Debris - Contains 1-
Methoxy-2-propylbenzene" and process via the standard D001 disposal route.
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Figure 2: Decision matrix and operational workflow for acute spill response involving 1-
Methoxy-2-propylbenzene.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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